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Compound of Interest

Compound Name: Tnik&map4K4-IN-1

Cat. No.: B12386228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of the dual inhibitor Tnik&map4K4-IN-1. Adherence to these guidelines is

crucial for ensuring the stability, activity, and reproducibility of experimental results.

Compound Information
Tnik&map4K4-IN-1 is a potent dual inhibitor of Traf2 and NCK-interacting kinase (TNIK) and

Mitogen-activated protein kinase kinase kinase kinase 4 (MAP4K4).[1][2][3] It has

demonstrated inhibitory activity in the nanomolar range, making it a valuable tool for studying

the roles of TNIK and MAP4K4 in various signaling pathways implicated in cancer and fibrosis.

[1][2]
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Property Value Reference

Molecular Formula C25H23FN4O3

Molecular Weight 446.47 g/mol

CAS Number 2478592-86-6

Appearance Off-white to light brown solid

Purity
>98% (typically assessed by

HPLC)

IC50 (TNIK) 1.29 nM

IC50 (MAP4K4/HGK) <10 nM

Signaling Pathways
Tnik&map4K4-IN-1 targets two key kinases, TNIK and MAP4K4, which are involved in distinct

but important cellular signaling pathways. TNIK is a crucial component of the Wnt signaling

pathway, which is fundamental for cell proliferation, differentiation, and growth. Dysregulation of

the Wnt pathway is a hallmark of numerous cancers. MAP4K4 is an upstream regulator of

several mitogen-activated protein kinase (MAPK) cascades, including the JNK, p38, and

ERK1/2 pathways. These pathways are involved in cellular responses to a wide array of stimuli

and play significant roles in inflammation, cell migration, and survival.
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Figure 1: Tnik&map4K4-IN-1 inhibits both the Wnt and MAPK signaling pathways.

Experimental Protocols
Materials

Tnik&map4K4-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Pipettes and sterile filter tips

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tnik&map4K4-IN-1 in

DMSO.

Acclimatization: Allow the vial of Tnik&map4K4-IN-1 powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Tnik&map4K4-IN-1 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.46 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (L) x Molecular

Weight ( g/mol )

Mass (mg) = 10 mM x 0.001 L x 446.47 g/mol = 4.46 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed compound. For a 10 mM stock solution from 4.46 mg of

Tnik&map4K4-IN-1, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for at least 2 minutes to ensure complete

dissolution. If the compound does not fully dissolve, brief sonication in a water bath may be

used to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month). Protect the vials from light.
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Stock Solution Preparation

Start

Equilibrate Tnik&map4K4-IN-1
powder to room temperature

Weigh the required
amount of powder

Add anhydrous DMSO

Vortex thoroughly
(sonicate if necessary)

Aliquot into single-use tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Figure 2: Experimental workflow for preparing Tnik&map4K4-IN-1 stock solution.
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Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be serially diluted to the desired final

concentration in the appropriate cell culture medium. It is crucial to maintain the final DMSO

concentration in the assay below 0.5%, as higher concentrations can be toxic to cells. A vehicle

control (medium with the same final concentration of DMSO) should always be included in

experiments.

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the DMSO stock solution in cell culture medium to

achieve the desired final concentration. It is recommended to perform intermediate dilutions

rather than a single large dilution to ensure accuracy.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can be detrimental to cells.

Immediate Use: It is best practice to prepare working solutions fresh for each experiment

and use them immediately.

Best Practices and Troubleshooting
Solvent Quality: Always use high-purity, anhydrous DMSO to prepare stock solutions.

Hygroscopic DMSO can significantly impact the solubility of the product.

Precipitation: If precipitation is observed in the stock solution upon thawing, gently warm the

vial to 37°C and vortex to redissolve the compound. If precipitation occurs upon dilution into

aqueous buffers, consider lowering the final concentration or optimizing the co-solvent

system.

Stability: Avoid repeated freeze-thaw cycles. Do not store stock solutions in a frost-free

freezer, as the temperature fluctuations can degrade the compound.

Light Sensitivity: Protect stock and working solutions from light to prevent photodegradation.

Safety: Tnik&map4K4-IN-1 is a bioactive molecule. Handle with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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